5-methoxy-2-phenyl-1H-indole

• IUPAC Name: 5-methoxy-2-phenyl-1H-indole
• InChI: InChI=1S/C15H13NO/c1-17-13-7-8-14-12(9-13)10-15(16-14)11-5-3-2-4-6-11/h2-10,16H,1H3
• InChI Key: XLYAWBZMLNSOBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=C2)C3=CC=CC=C3
• Molecular Formula: C15H13NO
• DSSTOX Substance ID: DTXSID30303551
• Molecular Weight: 223.27 g/mol
• Solubility: <0.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5883-96-5

Description

5-methoxy-2-phenyl-1H-indole, also known as 5-MeO-DIPT, is a synthetic compound that belongs to the class of tryptamines. It is a psychoactive drug that has gained popularity in recent years due to its hallucinogenic effects. The compound is known to induce a sense of euphoria, altered perception, and increased sensory awareness. However, the compound is still in the research phase, and its long-term effects are not fully understood.

Scientific Research Applications

Antioxidant and Cytoprotective Activity

5-methoxy-2-phenyl-1H-indole derivatives exhibit significant antioxidant and cytoprotective activities. For instance, a melatonin analogue, 5-methoxy-2-(N-acetylaminoethyl)indole, has been characterized as a low-affinity antagonist at MT1 and MT2 receptors, demonstrating notable in vitro antioxidant potency and cytoprotective efficacy in rat cerebellar cell cultures. These properties are comparable to, or even surpass, those of melatonin. Such derivatives can be utilized for pharmacological investigations into neuroprotective efficacy related to melatonin and indoles (Spadoni et al., 2006).

Antimicrobial Potential

Indole derivatives, including 5-methoxy-2-phenyl-1H-indole, have been investigated for their antimicrobial properties. For instance, certain indole derivatives have been synthesized and screened for antimicrobial potential, demonstrating effective herbicidal and antimicrobial activities. These compounds include variations with different substituents, showcasing their potential as antimicrobial agents (Kalshetty et al., 2012).

Pharmacological Activities

Various derivatives of 5-methoxy-2-phenyl-1H-indole have been explored for diverse pharmacological activities. For example, research has identified specific indole derivatives as potent and selective antagonists of the 5-hydroxytryptamine-6 receptor (5-HT6R), with implications for the treatment of cognitive disorders, such as Alzheimer's disease. These findings indicate the potential of these compounds in the development of therapeutic agents for neurological conditions (Nirogi et al., 2017).

Anti-inflammatory and Cardiovascular Activities

Some 5-methoxy-2-phenyl-1H-indole derivatives have been synthesized and evaluated for anti-inflammatory and cardiovascular activities. These studies reveal that specific indole derivatives can act as potential anti-inflammatory agents, offering avenues for the development of new therapeutic agents for treating inflammation-related conditions (Prajapati, 2018).

Safety and Hazards

The compound may cause skin and eye irritation.

Bioaccumulation : Moderate bioaccumulation potential.

Future Directions

• Given its diverse biological activities, 5-methoxy-2-phenyl-1H-indole holds promise for further exploration in drug development and therapeutic applications.

Mechanism of Action

Target of Action

5-Methoxy-2-Phenyl-1H-Indole, like many indole derivatives, has been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives have been shown to interact with their targets in a variety of ways, leading to changes in cellular function . For example, some indole derivatives have been shown to inhibit the activity of certain enzymes, while others may act as agonists or antagonists at receptor sites .

Biochemical Pathways

Indole derivatives have been shown to impact a variety of biochemical pathways, often related to their target of action . For example, some indole derivatives have been shown to affect pathways related to inflammation, viral replication, and cancer cell proliferation .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic potential .

Result of Action

Given the diverse biological activities of indole derivatives, it is likely that this compound could have a range of effects depending on its specific targets and mode of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can impact a compound’s stability and its ability to interact with its targets . .

Synthesis routes and methods I

Procedure details

A 500 mL round-bottom flask equipped with a stirrer bar was charged with (E)-4-methoxy-N-(1-phenylethylidene)aniline (50 mmol, 11.3 g), Pd(OAc)2 (0.56 g, 2.5 mmol, 5 mol %) and Cu(OAc)2 (18.2 g, 100 mmol, 2 equiv). The flask was evacuated and refilled with N2 for three times, followed by addition of DMSO (250 mL). The flask was sealed with a glass stopper and then the reaction mixture was stirred at 40° C. for 48 h. Upon cooling to room temperature, the reaction mixture was diluted with 150 mL of ethyl acetate and filtered through a pad of silica gel using 100 mL of ethyl acetate as additional eluent. The filtrate was washed with water (3×250 mL), dried over Na2SO4, and concentrated under reduced pressure. The residue was purified by recrystallization (EtOAc/hexane) to afford the title compound as an off-white solid (9.7 g, 87%). The product showed the same degree of analytical purity compared with that obtained by a small-scale reaction.

Synthesis routes and methods II

Procedure details

Pd(OAc)2 (0.031 g, 0.136 mmol) was added to a solution of 5-methoxy-1H-indole (0.2 g, 1.359 m mol) and phenylboronic acid (0.249 g, 2.038 mmol) in acetic acid (2 mL) followed by copper (II) acetate (0.025 g, 0.138 mmol), and the mixture was stirred at 25° C. for 2 h under oxygen atmosphere. Insoluble solids were filtered off, and filtrate was concentrated. Residue was partitioned between ethyl acetate and water. Organic layer was separated, washed with brine, dried over sodium sulphate, filtered and concentrated in vacuo. The crude product was purified by flash chromatography using 10% ethyl acetate in hexane to afford title compound (0.08 g, 24%) as a solid. 1H NMR (400 MHz, DMSO-d6): δ 11.3 (s, 1H), 7.82 (d, J=7.2 Hz, 2H), 7.44 (t, J=7.2 Hz, 2H), 7.32-7.26 (m, 2H), 7.02 (d, J=2.4 Hz 1H), 6.81 (d, J=1.2 Hz, 1H), 6.74 (dd, J1=2.4 Hz, J2=8.8 Hz, 1H) 3.78 (s, 3H).